6-hydroxy-1-methyl-1H-indole-2-carboxylic acid
Overview
Description
Scientific Research Applications
Treatment of Cancer Cells
Indole derivatives, such as 6-hydroxy-1-methyl-1H-indole-2-carboxylic acid, have been found to be biologically active compounds for the treatment of cancer cells . They show various biologically vital properties and have attracted increasing attention in recent years .
Antimicrobial Applications
Indole derivatives have also been used in the treatment of various microbial infections . Their unique structure allows them to interact with various biological targets, making them effective antimicrobial agents .
Treatment of Various Disorders
Indole derivatives have been used in the treatment of various disorders in the human body . This includes a wide range of conditions, from neurological disorders to metabolic diseases .
Synthesis of Alkaloids
Indole derivatives are prevalent moieties present in selected alkaloids . They play a main role in cell biology and are important types of molecules in natural products .
Inhibitors of E. coli MurD Ligase
6-hydroxy-1-methyl-1H-indole-2-carboxylic acid has been used as a reactant for the preparation of D-glutamic acid-based inhibitors of E. coli MurD ligase . This enzyme is essential for the biosynthesis of peptidoglycan, a major component of bacterial cell walls .
Interleukin-2 Inducible T Cell Kinase Inhibitors
This compound has been used as a reactant for the preparation of indolylindazoles and indolylpyrazolopyridines, which act as interleukin-2 inducible T cell kinase inhibitors . These inhibitors can be used in the treatment of various autoimmune diseases and cancers .
Inhibitors of Gli1-Mediated Transcription in Hedgehog Pathway
6-hydroxy-1-methyl-1H-indole-2-carboxylic acid has been used for the preparation of amide conjugates with ketoprofen, which act as inhibitors of Gli1-mediated transcription in the Hedgehog pathway . This pathway plays a crucial role in the development and growth of various types of cancers .
Preparation of Tryptophan Dioxygenase Inhibitors
This compound has been used as a reactant for the preparation of tryptophan dioxygenase inhibitors . These inhibitors can be used in the treatment of various diseases, including cancer and immune disorders .
Mechanism of Action
Target of Action
Indole derivatives, which include this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes that can result in a variety of biological effects . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.
Biochemical Pathways
For instance, indole-3-acetic acid, a derivative of indole, is a plant hormone produced by the degradation of tryptophan in higher plants .
Result of Action
Given the broad range of biological activities associated with indole derivatives , it can be inferred that the compound’s action could result in a variety of molecular and cellular effects.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 6-hydroxy-1-methyl-1H-indole-2-carboxylic acid. For instance, it should be stored away from oxidizing agents and high temperature and humidity environments . These factors could potentially affect the compound’s stability and, consequently, its efficacy.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-hydroxy-1-methyl-1H-indole-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-nitroaniline", "ethyl acetoacetate", "sodium ethoxide", "methyl iodide", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sulfuric acid", "sodium nitrate", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Nitration of 3-nitroaniline with sulfuric acid and nitric acid to form 3-nitro-4-nitroaniline", "Step 2: Reduction of 3-nitro-4-nitroaniline with sodium dithionite to form 3-amino-4-nitroaniline", "Step 3: Diazotization of 3-amino-4-nitroaniline with sodium nitrite and hydrochloric acid to form diazonium salt", "Step 4: Coupling of diazonium salt with ethyl acetoacetate in the presence of sodium acetate to form 3-(1-oxo-2-propenyl)-4-nitroaniline", "Step 5: Reduction of 3-(1-oxo-2-propenyl)-4-nitroaniline with sodium dithionite to form 3-(1-hydroxy-2-propenyl)-4-nitroaniline", "Step 6: Cyclization of 3-(1-hydroxy-2-propenyl)-4-nitroaniline with sodium ethoxide to form 6-hydroxy-1-methyl-1H-indole-2-carboxylic acid", "Step 7: Methylation of 6-hydroxy-1-methyl-1H-indole-2-carboxylic acid with methyl iodide in the presence of sodium bicarbonate to form the final product" ] } | |
CAS RN |
541522-89-8 |
Product Name |
6-hydroxy-1-methyl-1H-indole-2-carboxylic acid |
Molecular Formula |
C10H9NO3 |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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